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Compound of Interest

1-Bromo-2-
Compound Name: _
(trifluoromethoxy)benzene

cat. No.: B1272820

Introduction

1-Bromo-2-(trifluoromethoxy)benzene (CAS No. 64115-88-4) is a fluorinated organic
compound of significant interest in medicinal chemistry and materials science. Its utility as a
synthetic intermediate stems from the presence of both a bromine atom, which allows for
various cross-coupling reactions, and a trifluoromethoxy group, which can enhance properties
such as metabolic stability, lipophilicity, and binding affinity of target molecules.[1] This guide
provides a detailed overview of the core physical properties of 1-Bromo-2-
(trifluoromethoxy)benzene, presenting quantitative data, general experimental
methodologies, and a summary of its key characteristics.

Core Physical and Chemical Properties

The physical characteristics of 1-Bromo-2-(trifluoromethoxy)benzene define its behavior in
chemical processes and are crucial for handling, reaction setup, and purification. The
compound is typically a colorless to light yellow, clear liquid at room temperature.[2]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 1-Bromo-2-
(trifluoromethoxy)benzene. Data has been compiled from various chemical suppliers and
databases.
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Property Value Reference(s)
Molecular Formula C7H4Brrs0

Molecular Weight 241.01 g/mol

Boiling Point 158-160 °C (lit.)

54-56 °C at 15 mmHg

[3]

Density

1.62 g/mL at 25 °C (lit.)

1.64 g/mL at 20 °C

[4]

Refractive Index

n20/D 1.464 (lit.)

Flash Point 60 °C (140 °F) - closed cup [4]
Purity >97%

Colorless to light yellow clear
Appearance [4]

liquid

Experimental Protocols for Property Determination

While specific experimental protocols from primary literature for 1-Bromo-2-

(trifluoromethoxy)benzene are not readily available in public databases, the physical

properties listed above are determined using standard, well-established laboratory techniques.
A general overview of these methods is provided below.

Boiling Point

The boiling point is typically determined by distillation at a specific pressure. For sub-
atmospheric pressures, a vacuum distillation apparatus is used, and the temperature is
recorded when the liquid and vapor phases are in equilibrium. The value is often reported with
the corresponding pressure (e.g., 54-56 °C at 15 mmHg).[3]

Density

Density is measured by determining the mass of a known volume of the substance. A
pycnhometer, a flask with a specific, calibrated volume, is commonly used. The pycnometer is
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weighed empty, then filled with the liquid and weighed again at a controlled temperature (e.g.,
20 °C or 25 °C).

Refractive Index

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer. A small sample of the liquid is placed on the prism of the instrument. The
measurement is typically performed at a standard temperature (20 °C) using the D-line of a
sodium lamp (n20/D).

Flash Point

The flash point is the lowest temperature at which the liquid's vapors will ignite in the presence
of an ignition source. The closed-cup method, where the apparatus is sealed to prevent vapor
loss, provides a more precise and lower value than an open-cup method.[4]

Visualization of Key Properties

The following diagram illustrates the relationship between the compound's identity and its
fundamental physical properties.

Chemical Identity

1-Bromo-2-(trifluoromethoxy)benzene
CAS: 64115-88-4
C7H4BrFs0O
MW: 241.01 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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